Cas no 111000-89-6 (1-Isoquinolinecarbonitrile, 7-methoxy-8-(phenylmethoxy)-)

• Product Name: 1-Isoquinolinecarbonitrile, 7-methoxy-8-(phenylmethoxy)-
• CAS No: 111000-89-6
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 1196161
• PubChem ID: 21766943
• Update Time: 2025-04-20

1-Isoquinolinecarbonitrile, 7-methoxy-8-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile, 7-methoxy-8-(phenylmethoxy)-
• 7-methoxy-8-phenylmethoxyisoquinoline-1-carbonitrile
• 8-(Benzyloxy)-7-methoxyisoquinoline-1-carbonitrile
• DTXSID00617834
• 111000-89-6

• Inchi： 1S/C18H14N2O2/c1-21-16-8-7-14-9-10-20-15(11-19)17(14)18(16)22-12-13-5-3-2-4-6-13/h2-10H,12H2,1H3
• InChI Key： IECNRFFXUHLMJJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC=C2C=CN=C(C#N)C=12)OC

Computed Properties

• Exact Mass: 290.10562
• Monoisotopic Mass: 290.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.14
• LogP: 3.69408